Cas no 1804836-84-7 (4-(Bromomethyl)-2-iodo-5-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-2-iodo-5-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804836-84-7
• MF: C₈H₆BrF₃INO₂
• MW: 411.942424297333
• CID: 4831858
• Update Time: 2025-11-06

4-(Bromomethyl)-2-iodo-5-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-iodo-5-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO2/c1-15-5-3-14-7(13)6(4(5)2-9)16-8(10,11)12/h3H,2H2,1H3
• InChI Key： GTTHKFKYGZPKAS-UHFFFAOYSA-N
• SMILES： IC1C(=C(CBr)C(=CN=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4

Additional information on 4-(Bromomethyl)-2-iodo-5-methoxy-3-(trifluoromethoxy)pyridine

Chemical Profile of 4-(Bromomethyl)-2-iodo-5-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1804836-84-7)

4-(Bromomethyl)-2-iodo-5-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1804836-84-7) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, comprising a pyridine core substituted with bromomethyl, iodo, methoxy, and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of biologically active molecules. The compound's distinct electronic and steric properties are attributed to the presence of these functional groups, which enable diverse chemical transformations and interactions with biological targets.

The bromomethyl group at the 4-position provides a reactive site for nucleophilic substitution reactions, facilitating the introduction of various substituents to expand the compound's structural diversity. This reactivity is particularly useful in constructing complex molecular architectures, including drug candidates targeting neurological disorders, infectious diseases, and cancer. The iodo substituent at the 2-position serves as a handle for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely employed in medicinal chemistry to generate carbon-carbon bonds efficiently.

The 5-methoxy and 3-(trifluoromethoxy) groups contribute to the compound's overall electronic distribution, influencing its solubility, lipophilicity, and metabolic stability. These features are critical in drug design, as they can modulate the compound's pharmacokinetic properties and binding affinity to biological receptors. Recent studies have highlighted the importance of fluorinated aromatic moieties in enhancing drug efficacy and reducing off-target effects, making trifluoromethoxy a highly sought-after group in modern medicinal chemistry.

In recent years, 4-(Bromomethyl)-2-iodo-5-methoxy-3-(trifluoromethoxy)pyridine has been explored in several innovative synthetic strategies aimed at developing novel therapeutic agents. For instance, researchers have leveraged its reactivity to construct pyridine-based scaffolds that mimic natural product structures known for their bioactivity. One notable application involves its use in generating kinase inhibitors, where the pyridine core interacts with key residues in the active site of target enzymes. The combination of bromomethyl and iodo functionalities allows for sequential functionalization, enabling the precise tailoring of molecular fragments that optimize binding interactions.

Moreover, the compound has been utilized in the synthesis of antiviral and anticancer agents. The methoxy and trifluoromethoxy groups enhance electron-withdrawing effects, which can improve binding affinity to viral proteases or kinases involved in cancer pathways. A recent publication demonstrated its role in developing small-molecule inhibitors targeting RNA-dependent RNA polymerases (RdRp) in viruses such as SARS-CoV-2. The pyridine ring's ability to form hydrogen bonds with RNA bases further underscores its potential in antiviral drug design.

The influence of fluorine atoms on pharmacological properties has been extensively studied. The trifluoromethoxy group not only enhances metabolic stability but also increases lipophilicity, which is often correlated with improved oral bioavailability. This feature is particularly relevant in drug development pipelines where optimizing pharmacokinetic profiles is essential for clinical success. Additionally, fluorine substitution can modulate receptor selectivity by altering electronic distributions and steric hindrance around binding pockets.

From a synthetic chemistry perspective, 4-(Bromomethyl)-2-iodo-5-methoxy-3-(trifluoromethoxy)pyridine serves as a cornerstone intermediate for accessing structurally diverse libraries of compounds via transition-metal-catalyzed reactions. Palladium-catalyzed cross-coupling with aryl halides or boronic acids allows for the introduction of new aromatic units, while copper-mediated reactions enable azide alkylation or cycloadditions with alkynes. These transformations are integral to fragment-based drug discovery approaches, where small molecular building blocks are assembled into lead compounds through iterative optimization.

The compound's utility extends beyond academic research into industrial applications. Pharmaceutical companies have adopted high-throughput screening (HTS) methodologies that rely on such versatile intermediates to identify hits with desired biological activity. The ease of modifying 4-(Bromomethyl)-2-iodo-5-methoxy-3-(trifluoromethoxy)pyridine allows chemists to rapidly explore structure-activity relationships (SAR), accelerating the drug discovery process. Furthermore, its compatibility with green chemistry principles—such as solvent-free reactions or catalytic cycles—aligns with industry trends toward sustainable chemical synthesis.

In conclusion,4-(Bromomethyl)-2-iodo-5-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1804836-84-7) represents a critical tool in modern synthetic and medicinal chemistry due to its multifunctional nature and adaptability to diverse chemical transformations. Its incorporation into drug development pipelines has yielded promising results across multiple therapeutic areas, including oncology and antiviral treatments. As research continues to uncover new applications for this compound,its significance is expected to grow further, solidifying its role as an indispensable intermediate in the quest for novel therapeutics.